Cas no 1228014-21-8 (3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine
• CAS No: 1228014-21-8
• MF: C₁₃H₁₅BrN₄O
• MW: 323.188401460648
• CID: 4689537
• Update Time: 2025-06-11

3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine
• YQBWUEBSDRAFNZ-UHFFFAOYSA-N
• 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine

• Inchi： 1S/C13H15BrN4O/c1-9-10(14)5-6-11(16-9)13-15-8-18(17-13)12-4-2-3-7-19-12/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： YQBWUEBSDRAFNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2N=CN(C3CCCCO3)N=2)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Topological Polar Surface Area: 52.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine

Comprehensive Overview of 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine (CAS No. 1228014-21-8)

The compound 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine (CAS No. 1228014-21-8) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core, a 1,2,4-triazole moiety, and a tetrahydro-2H-pyran (THP) protecting group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, crop protection, and material science due to its ability to modulate biological pathways and enhance molecular stability.

In recent years, the demand for 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine has surged, driven by its role in developing small-molecule inhibitors and kinase-targeted therapies. Its CAS No. 1228014-21-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. The compound’s bromine substituent offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and sustainable agriculture, where customized solutions are paramount.

From a synthetic perspective, the THP-protected triazole group in 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine enhances solubility and stability, addressing common challenges in API formulation. Its pyridine-triazole hybrid structure is also being explored for metal-organic frameworks (MOFs) and catalysis, showcasing its interdisciplinary utility. As the scientific community prioritizes green chemistry and atom economy, this compound’s efficient synthesis routes and recyclable byproducts position it as a sustainable choice for industrial applications.

Analytical studies of CAS No. 1228014-21-8 highlight its compatibility with advanced techniques like HPLC-MS and NMR spectroscopy, ensuring rigorous quality control. Its logP and pKa values are critical for predicting bioavailability, a key consideration in pharmacokinetics. Furthermore, the compound’s thermal stability makes it suitable for high-throughput screening and automated synthesis, meeting the demands of modern drug development pipelines.

In summary, 3-Bromo-2-methyl-6-(1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazol-3-yl)pyridine exemplifies innovation in organic chemistry, bridging gaps between academic research and industrial scalability. Its multifaceted applications and alignment with cutting-edge technologies ensure its continued prominence in scientific discourse and commercial ventures.